4-Hydroxy-3-(2-hydroxyethoxy)-5-nitrobenzaldehyde

• Molecular Formula: C9H9NO6
• Molecular Weight: 227.17 g/mol
• IUPAC Name: 4-hydroxy-3-(2-hydroxyethoxy)-5-nitrobenzaldehyde
• InChI: InChI=1S/C9H9NO6/c11-1-2-16-8-4-6(5-12)3-7(9(8)13)10(14)15/h3-5,11,13H,1-2H2
• InChI Key: XCLYSCWYAMBMRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)OCCO)C=O

Description

4-Hydroxy-3-(2-hydroxyethoxy)-5-nitrobenzaldehyde is a useful research compound. Its molecular formula is C9H9NO6 and its molecular weight is 227.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Followed procedure described for Intermediate 61, starting from the 4-hydroxy-3-(2-hydroxyethoxy)benzaldehyde to give desired product, Intermediate 71.

Synthesis routes and methods II

Procedure details

To the solution of 4-hydroxy-3-(2-hydroxyethoxyl)benzaldehyde in acetic acid (5 mL) was added 65% nitric acid (34.6 mg, 0.55 mmol) at 0° C., and the mixture was stirred at 0° C. 4 hours. The reaction mixture was poured into ice water followed by a standard aqueous/EtOH workup. Isolated 110 mg, yield 88.7% of Intermediate 10.